Cas no 2741296-05-7 (rac-(2R,4R)-2-cyclopropylpiperidine-4-carboxamide dihydrochloride, trans)
rac-(2R,4R)-2-cyclopropylpiperidine-4-carboxamide dihydrochloride, trans Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarboxamide, 2-cyclopropyl-, hydrochloride (1:2), (2R,4R)-rel- (ACI)
- rac-(2R,4R)-2-cyclopropylpiperidine-4-carboxamide dihydrochloride, trans
-
- MDL: MFCD32679225
- Inchi: 1S/C9H16N2O.2ClH/c10-9(12)7-3-4-11-8(5-7)6-1-2-6;;/h6-8,11H,1-5H2,(H2,10,12);2*1H/t7-,8-;;/m0../s1
- InChI Key: LKLIUJKCCRHSJH-FOMWZSOGSA-N
- SMILES: C([C@H]1CCN[C@H](C2CC2)C1)(=O)N.Cl.Cl
rac-(2R,4R)-2-cyclopropylpiperidine-4-carboxamide dihydrochloride, trans Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26863622-0.05g |
rac-(2R,4R)-2-cyclopropylpiperidine-4-carboxamide dihydrochloride |
2741296-05-7 | 95.0% | 0.05g |
$306.0 | 2025-03-20 | |
| Enamine | EN300-26863622-0.1g |
rac-(2R,4R)-2-cyclopropylpiperidine-4-carboxamide dihydrochloride |
2741296-05-7 | 95.0% | 0.1g |
$457.0 | 2025-03-20 | |
| Enamine | EN300-26863622-0.25g |
rac-(2R,4R)-2-cyclopropylpiperidine-4-carboxamide dihydrochloride |
2741296-05-7 | 95.0% | 0.25g |
$650.0 | 2025-03-20 | |
| Enamine | EN300-26863622-0.5g |
rac-(2R,4R)-2-cyclopropylpiperidine-4-carboxamide dihydrochloride |
2741296-05-7 | 95.0% | 0.5g |
$1025.0 | 2025-03-20 | |
| Enamine | EN300-26863622-1.0g |
rac-(2R,4R)-2-cyclopropylpiperidine-4-carboxamide dihydrochloride |
2741296-05-7 | 95.0% | 1.0g |
$1315.0 | 2025-03-20 | |
| Enamine | EN300-26863622-2.5g |
rac-(2R,4R)-2-cyclopropylpiperidine-4-carboxamide dihydrochloride |
2741296-05-7 | 95.0% | 2.5g |
$2576.0 | 2025-03-20 | |
| Enamine | EN300-26863622-5.0g |
rac-(2R,4R)-2-cyclopropylpiperidine-4-carboxamide dihydrochloride |
2741296-05-7 | 95.0% | 5.0g |
$3812.0 | 2025-03-20 | |
| Enamine | EN300-26863622-10.0g |
rac-(2R,4R)-2-cyclopropylpiperidine-4-carboxamide dihydrochloride |
2741296-05-7 | 95.0% | 10.0g |
$5652.0 | 2025-03-20 | |
| Enamine | EN300-26863622-1g |
rac-(2R,4R)-2-cyclopropylpiperidine-4-carboxamide dihydrochloride, trans |
2741296-05-7 | 95% | 1g |
$1315.0 | 2023-09-11 | |
| Enamine | EN300-26863622-5g |
rac-(2R,4R)-2-cyclopropylpiperidine-4-carboxamide dihydrochloride, trans |
2741296-05-7 | 95% | 5g |
$3812.0 | 2023-09-11 |
rac-(2R,4R)-2-cyclopropylpiperidine-4-carboxamide dihydrochloride, trans Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on rac-(2R,4R)-2-cyclopropylpiperidine-4-carboxamide dihydrochloride, trans
Latest Research on rac-(2R,4R)-2-cyclopropylpiperidine-4-carboxamide dihydrochloride, trans (CAS: 2741296-05-7)
Recent studies on rac-(2R,4R)-2-cyclopropylpiperidine-4-carboxamide dihydrochloride, trans (CAS: 2741296-05-7) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropylpiperidine scaffold, has garnered attention due to its promising pharmacological properties, including its role as a modulator of specific biological targets. The latest research focuses on its synthesis, structural optimization, and mechanistic studies to elucidate its therapeutic potential.
A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for rac-(2R,4R)-2-cyclopropylpiperidine-4-carboxamide dihydrochloride, trans, emphasizing the importance of stereochemical control in achieving high yield and purity. The researchers employed advanced chiral separation techniques to isolate the trans-isomer, which exhibited superior biological activity compared to its cis-counterpart. The study also reported on the compound's stability under physiological conditions, a critical factor for its development as a drug candidate.
In another groundbreaking study, researchers investigated the compound's mechanism of action, revealing its selective binding to a specific class of neurotransmitter receptors. This finding, published in Nature Chemical Biology (2024), suggests potential applications in treating neurological disorders such as Parkinson's disease and schizophrenia. The study utilized X-ray crystallography and molecular dynamics simulations to map the binding interactions, providing a structural basis for further drug design.
Further preclinical evaluations have demonstrated the compound's favorable pharmacokinetic profile, including good oral bioavailability and blood-brain barrier penetration. These results, detailed in a recent issue of ACS Pharmacology & Translational Science (2024), underscore the compound's potential as a central nervous system (CNS) drug. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in future studies.
In summary, rac-(2R,4R)-2-cyclopropylpiperidine-4-carboxamide dihydrochloride, trans represents a promising candidate for further development in the pharmaceutical industry. Ongoing research aims to optimize its pharmacological properties and explore its therapeutic applications in greater depth. The compound's unique structural features and biological activity make it a valuable subject of study in the evolving landscape of chemical biology and drug discovery.
2741296-05-7 (rac-(2R,4R)-2-cyclopropylpiperidine-4-carboxamide dihydrochloride, trans) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)